Cas no 13643-08-8 (2,4-Octadiene)

2,4-Octadiene structure
2,4-Octadiene structure
Product Name:2,4-Octadiene
CAS No:13643-08-8
MF:C8H14
MW:110.196762561798
CID:142652
PubChem ID:5367588
Update Time:2025-04-19

2,4-Octadiene Chemical and Physical Properties

Names and Identifiers

    • 2,4-Octadiene
    • octa-2,4-diene
    • 2,4-Octadiene mixture
    • Octa-2,4-dien
    • Octadien-2,4
    • octadiene-2,4
    • (2E,4E)-2,4-Octadiene
    • (2E,4E)-2,4-Octadiene #
    • Q27160794
    • 2,4-Octadiene, E,E
    • (2E,4E)-octa-2,4-diene
    • AKOS006273524
    • CHEBI:88818
    • DTXSID601020776
    • 13643-08-8
    • BIS(ETHYLCYCLOPENTADIENYL)TUNGSTENDICHLORIDE
    • NZLCAHVLJPDRBL-VSAQMIDASA-N
    • trans-2,trans-4-octadiene
    • Inchi: 1S/C8H14/c1-3-5-7-8-6-4-2/h3,5,7-8H,4,6H2,1-2H3/b5-3+,8-7+
    • InChI Key: NZLCAHVLJPDRBL-VSAQMIDASA-N
    • SMILES: C(C)C/C=C/C=C/C

Computed Properties

  • Exact Mass: 110.11000
  • Monoisotopic Mass: 110.10955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 78
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.3

Experimental Properties

  • Density: 0.745
  • Boiling Point: 130.8°Cat760mmHg
  • Flash Point: 18.7°C
  • Refractive Index: 1.443
  • PSA: 0.00000
  • LogP: 2.91880

2,4-Octadiene Related Literature

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.